Cas no 2168381-15-3 (5-(Piperidin-3-yl)piperidine-3-carboxylic acid)

• Product Name: 5-(Piperidin-3-yl)piperidine-3-carboxylic acid
• CAS No: 2168381-15-3
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5777286
• PubChem ID: 165550208
• Update Time: 2025-10-31

5-(Piperidin-3-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(piperidin-3-yl)piperidine-3-carboxylic acid
• EN300-1477526
• 2168381-15-3
• 5-(Piperidin-3-yl)piperidine-3-carboxylic acid

• Inchi： 1S/C11H20N2O2/c14-11(15)10-4-9(6-13-7-10)8-2-1-3-12-5-8/h8-10,12-13H,1-7H2,(H,14,15)
• InChI Key： DWIQUGHLXWOURB-UHFFFAOYSA-N
• SMILES： OC(C1CNCC(C1)C1CNCCC1)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 61.4Ų

Additional information on 5-(Piperidin-3-yl)piperidine-3-carboxylic acid

Introduction to 5-(Piperidin-3-yl)piperidine-3-carboxylic acid (CAS No. 2168381-15-3)

5-(Piperidin-3-yl)piperidine-3-carboxylic acid (CAS No. 2168381-15-3) is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate piperidine-based structure. This molecule has garnered attention due to its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents. The unique arrangement of nitrogen atoms in its framework lends itself to diverse interactions with biological targets, making it a valuable scaffold for medicinal chemists.

The compound belongs to a class of heterocyclic derivatives that have been extensively studied for their pharmacological properties. Piperidine and piperidine-based motifs are frequently incorporated into drug molecules due to their ability to modulate biological pathways effectively. The presence of two piperidine rings in 5-(Piperidin-3-yl)piperidine-3-carboxylic acid enhances its structural complexity, which can be leveraged to achieve high specificity in binding to target proteins or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have shown that the nitrogen-rich structure of 5-(Piperidin-3-yl)piperidine-3-carboxylic acid can form hydrogen bonds and other non-covalent interactions with biological targets, facilitating the development of potent inhibitors or agonists.

In the context of modern drug design, 5-(Piperidin-3-yl)piperidine-3-carboxylic acid has been explored as a key intermediate in synthesizing more complex molecules. Its carboxylic acid functionality provides a reactive site for further derivatization, allowing chemists to tailor the properties of the final drug candidates. This flexibility has made it a popular choice for academic and industrial research teams aiming to develop treatments for various diseases.

One of the most promising applications of 5-(Piperidin-3-yl)piperidine-3-carboxylic acid lies in its potential use as a building block for small-molecule drugs targeting neurological disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors has been highlighted in several preclinical studies. Researchers have demonstrated that derivatives of this compound can modulate serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and Parkinson's disease.

The synthesis of 5-(Piperidin-3-yl)piperidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical-grade materials.

From a regulatory perspective, the production and handling of 5-(Piperidin-3-yl)piperidine-3-carboxylic acid must adhere to Good Manufacturing Practices (GMP) to ensure safety and quality. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the characterization and testing of such compounds before they can be used in clinical trials or commercialized drugs.

The role of 5-(Piperidin-3-yl)piperidine-3-carboxylic acid in medicinal chemistry extends beyond its use as an intermediate. It has also been investigated for its potential as an active pharmaceutical ingredient (API) in its own right. Initial pharmacokinetic studies suggest that the compound exhibits favorable properties such as good solubility and stability under physiological conditions, which are essential for drug formulation.

As research continues to uncover new therapeutic applications, the demand for high-quality sources of 5-(Piperidin-3-yl)piperidine-3-carboxylic acid is expected to grow. Suppliers specializing in fine chemicals must ensure that their products meet the highest standards of purity and consistency, catering to the needs of both academic researchers and pharmaceutical companies.

The future directions for research on 5-(Piperidin-3-yl)piperidine-3-carboxylic acid include exploring its role in combination therapies and investigating its potential interactions with other drug candidates. By understanding how this compound fits into broader pharmacological frameworks, scientists can develop more effective treatment strategies for complex diseases.